Sulfinate derivatives: dual and versatile partners in organic synthesis
Organic & Biomolecular Chemistry Pub Date: 2014-10-20 DOI: 10.1039/C4OB01727G
Abstract
Sulfinic acids and their salts have recently emerged as versatile coupling partners to efficiently access a wide variety of hetero- and carbocyclic compounds, under relatively mild conditions. Their growing importance is attributable to their dual capacity for acting as nucleophilic or electrophilic reagents. This report summarizes recent advances in the preparation and use of sulfinates in organic synthesis.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 141075-87-8
